Cas no 100858-32-0 (benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate)

benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate structure
100858-32-0 structure
Product Name:benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate
CAS No:100858-32-0
Molecular Formula:C12H15NO3
Molecular Weight:221.252403497696
MDL:MFCD07784363
CID:62184
PubChem ID:24884054

benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate Properties

Names and Identifiers

    • (S)-(+)-1-Cbz-3-Pyrrolidinol
    • (S)-N-CBZ-3-HYDROXYPYRROLIDINE
    • N-Cbz-3(S)-hydroxypyrrolidine
    • (S)-1-Benzyloxycarbonyl-3-pyrrolidinol, (S)-1-Carbobenzoxy-3-pyrrolidinol, (S)-N-Z-3-Pyrrolidinol
    • (S)-1-Cbz-3-pyrrolidinol
    • S-(+)-1-Cbz-3-pyrrolidinol
    • (S)-1-CBZ-3-PYRROLIDINOL 95
    • (S)-1-Carbobenzoxy-3-pyrrolidinol
    • (S)-1-Cbz-3-hydroxypyrrolidine
    • (S)-1-Benzyloxycarbonyl-3-pyrrolidinol
    • (S)-1-Carbobenzoxy-3-hydroxypyrrolidine
    • (S)-N-Z-3-Pyrrolidinol
    • benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate
    • (S)-1-Benzyloxycarbonyl-3-hydroxypyrrolidine
    • (S)-3-Hydroxy-pyrrolidine-1-carboxylic acid benzyl ester
    • (S)-(+)-1-Cbz-3-pyrrolidinol, 95%
    • J-000238
    • cbz-(S)-pyrrolidin-3-ol
    • C2453
    • (S)-benzyl 3-hydroxypyrrolidine-1-carboxylate
    • MFCD07784363
    • EN300-90445
    • (S)-3-Hydroxypyrrolidine-1-carboxylic acid benzyl ester
    • MBLJFGOKYTZKMH-NSHDSACASA-N
    • benzyl (S)-3-hydroxypyrrolidine-1-carboxylate
    • AS-37238
    • 1-Pyrrolidinecarboxylic acid, 3-hydroxy-, phenylmethyl ester, (3S)-
    • AKOS013153814
    • AKOS015836881
    • CS-W014735
    • 100858-32-0
    • DTXSID60540851
    • SCHEMBL540519
    • A16233
    • benzyl(3s)-3-hydroxypyrrolidine-1-carboxylate
    • (S)-3-hydroxy-1-pyrrolidinecarboxylic acid, phenylmethyl ester
    • DB-024565
    • BENZYL (3S)-3-HYDROXYPYRROLIDINE-1-CARBOXYLATE
    • CHEMBL5308201
    • (S)-N-Cbz-3-hydroxypyrrolidine
    • (S)-(+)-1-Cbz-3-pyrrolidinol
    • (S)-1-CBZ-3-HYDROXYPYRROLIDINE
    • N-CBZ-3(S)-HYDROXYPYRROLIDINE
    • MDL: MFCD07784363
    • InChIKey: MBLJFGOKYTZKMH-NSHDSACASA-N
    • Inchi: 1S/C12H15NO3/c14-11-6-7-13(8-11)12(15)16-9-10-4-2-1-3-5-10/h1-5,11,14H,6-9H2/t11-/m0/s1
    • SMILES: O[C@@H]1CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 221.10500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 221.105
  • Heavy Atom Count: 16
  • Complexity: 238
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.1
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 49.8A^2

Experimental Properties

  • LogP: 1.32770
  • PSA: 49.77000
  • Refractive Index: 1.589
  • Boiling Point: 370.7±42.0 °C at 760 mmHg
  • Melting Point: 74.0 to 78.0 deg-C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C
  • Flash Point: 178.0±27.9 °C
  • Color/Form: No data available
  • Optical Activity: [α]20/D +21°, c = 1 in chloroform
  • Density: 1.2630

benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate Security Information

benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AA03735-250mg
(S)-(+)-1-Cbz-3-pyrrolidinol
100858-32-0 97%
250mg
$4.00 2024-04-20
Aaron
AR0003QB-250mg
1-Pyrrolidinecarboxylic acid, 3-hydroxy-, phenylmethyl ester, (3S)-
100858-32-0 97%
250mg
$3.00 2025-01-20
abcr
AB284221-1 g
(S)-3-Hydroxy-pyrrolidine-1-carboxylic acid benzyl ester, 96%; .
100858-32-0 96%
1 g
€44.90 2023-07-20
Alichem
A109008610-100g
(S)-(+)-1-Cbz-3-Pyrrolidinol
100858-32-0 97%
100g
$232.56 2023-09-04
Ambeed
A145605-250mg
Benzyl (S)-3-hydroxypyrrolidine-1-carboxylate
100858-32-0 97%
250mg
$5.0 2025-02-26
Apollo Scientific
OR350357-25g
(S)-(+)-1-Cbz-3-pyrrolidinol
100858-32-0 98%
25g
£108.00 2023-08-31
Chemenu
CM199064-25g
(S)-1-Cbz-3-hydroxypyrrolidine
100858-32-0 95%+
25g
$98 2023-03-07
eNovation Chemicals LLC
D608680-25G
benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate
100858-32-0 97%
25G
$120 2022-06-06
Fluorochem
049033-1g
S)-N-Cbz-3-Hydroxypyrrolidine
100858-32-0 95%
1g
£10.00 2022-03-01
Key Organics Ltd
AS-37238-1MG
(s)-n-cbz-3-hydroxypyrrolidine
100858-32-0 >95%
1mg
£37.00 2025-02-09

benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate Synthesis

benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:100858-32-0)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:100858-32-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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